Cas no 1207008-72-7 (2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide)

2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide is a specialized pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a trifluoromethylphenyl moiety, which may enhance metabolic stability and binding affinity in biological systems. The propyl and oxo groups contribute to its unique physicochemical properties, making it a candidate for further investigation in drug discovery. This compound’s molecular framework suggests utility as an intermediate or active pharmacophore in the development of therapeutics targeting specific enzymatic pathways. Its synthetic versatility allows for modifications to optimize solubility, bioavailability, and target selectivity. Researchers may find value in its use for probing structure-activity relationships in related analogs.
2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide structure
1207008-72-7 structure
Product Name:2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide
CAS No:1207008-72-7
MF:C16H16F3N3O2
MW:339.31235408783
CID:6563854
Update Time:2025-11-01

2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide
    • 2-(6-oxo-4-propylpyrimidin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
    • Inchi: 1S/C16H16F3N3O2/c1-2-5-11-8-15(24)22(10-20-11)9-14(23)21-13-7-4-3-6-12(13)16(17,18)19/h3-4,6-8,10H,2,5,9H2,1H3,(H,21,23)
    • InChI Key: BTKOJAXZBBTFOD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C(F)(F)F)(=O)CN1C=NC(CCC)=CC1=O

2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide Pricemore >>

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Additional information on 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide

Introduction to 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 1207008-72-7)

2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 1207008-72-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide is notable for its pyrimidine core and the presence of a trifluoromethyl group. The pyrimidine moiety is a common scaffold in many biologically active molecules due to its ability to interact with various biological targets. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing properties and can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule.

Synthesis of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide typically involves multistep reactions. One common approach is to start with the formation of the pyrimidine ring through a condensation reaction between an appropriate aldehyde and urea or thiourea. Subsequently, the propyl group can be introduced via an alkylation step. The final step involves the coupling of the pyrimidine intermediate with 2-trifluoromethylphenylamine using a suitable coupling reagent such as HATU or EDC·HCl in the presence of a base like DIPEA.

In terms of biological activities, 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide has demonstrated significant anti-inflammatory properties. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, recent research has also explored the neuroprotective properties of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)-N-2-(trifluoromethyl)phenylacetamide. Preclinical studies have indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could have broad therapeutic applications in neurological disorders.

The pharmacokinetic profile of 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-y l)-N - 2 - ( trifluoromethyl ) phen yl acet amide has been extensively studied to optimize its therapeutic potential. It has been found to exhibit good oral bioavailability and favorable plasma stability. Additionally, it shows low toxicity in preclinical toxicity studies, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(6-o xo - 4 - prop yl - 1 , 6 - dihyd ro pyr imi din - 1 - yl ) - N - 2 - ( trifluoro methyl ) phen yl acet amide in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may not have been observed in preclinical studies.

In conclusion, 2 -( 6 - ox o - 4 - prop yl - 1 , 6 - dihyd ro pyr imi din - 1 - yl ) - N - 2 -( trifluoro methyl ) phen yl acet amide (CAS No. 1207008-72-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.

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